![molecular formula C22H20N4O3 B2760521 N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methylphenyl)-3,4-dimethoxybenzamide CAS No. 862810-24-0](/img/structure/B2760521.png)
N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methylphenyl)-3,4-dimethoxybenzamide
Description
N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methylphenyl)-3,4-dimethoxybenzamide, also known as IMPY, is a synthetic compound that belongs to the class of benzamide derivatives. It has gained significant attention in the scientific community due to its potential applications in drug discovery and development. IMPY is a potent ligand for the A3 adenosine receptor, which plays a crucial role in regulating various physiological processes, including inflammation, immune response, and cardiovascular function.
Scientific Research Applications
Anticancer Agents
The imidazo[1,2-a]pyrimidine core of this compound has been explored for its potential as a covalent anticancer agent. Researchers have utilized this scaffold to synthesize novel KRAS G12C inhibitors, showing promising results in preclinical models for treating intractable cancers .
Drug Development
The structural characteristics of imidazo[1,2-a]pyrimidine derivatives make them a “drug prejudice” scaffold, meaning they are favored in medicinal chemistry due to their wide range of applications. This compound could be a key player in the synthesis of new drugs .
Material Science
Imidazo[1,2-a]pyrimidine and its derivatives are not only significant in pharmaceuticals but also in material science. Their unique structural features can be advantageous in developing materials with specific properties .
Optoelectronic Devices
Compounds with an imidazo[1,2-a]pyrimidine backbone have shown potential in optoelectronic applications. They could be used in the development of sensors, emitters for confocal microscopy, and imaging technologies .
Antimicrobial Activity
The antimicrobial properties of imidazo[1,2-a]pyrimidine derivatives have been evaluated, with some compounds showing zones of inhibition against bacterial and fungal strains, indicating their potential use as antimicrobial agents .
Tuberculosis Treatment
Recent studies have indicated that imidazo[1,2-a]pyrimidine derivatives can significantly reduce bacterial load in acute TB mouse models, suggesting their use in developing treatments for tuberculosis .
properties
IUPAC Name |
N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-3,4-dimethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4O3/c1-14-5-6-15(18-13-26-10-4-9-23-22(26)25-18)11-17(14)24-21(27)16-7-8-19(28-2)20(12-16)29-3/h4-13H,1-3H3,(H,24,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WZODCCQVLACHNA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CN3C=CC=NC3=N2)NC(=O)C4=CC(=C(C=C4)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methylphenyl)-3,4-dimethoxybenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4-((2-Ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(m-tolyl)methyl)piperazin-1-yl)(furan-2-yl)methanone](/img/structure/B2760446.png)
![[3-(2-Fluoroethyl)-1-bicyclo[1.1.1]pentanyl]methanol](/img/structure/B2760447.png)
![N-(3,5-dimethoxyphenyl)-2-((6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide](/img/structure/B2760450.png)
![2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-[4-(propan-2-yl)phenyl]acetamide](/img/structure/B2760460.png)
